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Compound of Interest

Compound Name: N-Methyl-p-(o-tolylazo)aniline

Cat. No.: B090830 Get Quote

Important Note for the Reader: The requested pH indicator, N-Methyl-p-(o-tolylazo)aniline, is

a specific chemical compound for which detailed information regarding its properties as a pH

indicator is not readily available in scientific literature. Due to its structural similarity to the well-

characterized azo dye and pH indicator, Methyl Orange, this document provides

comprehensive application notes and protocols for Methyl Orange. It is presumed that the

user's query may have intended to refer to this more common indicator.

Application Notes: Methyl Orange
1. Principle of Operation

Methyl Orange is a synthetic azo dye that functions as a pH indicator, changing color in

response to the hydrogen ion concentration in a solution.[1][2][3] Its utility as an indicator is

based on the change in its molecular structure in acidic versus basic environments.[4][5] In

acidic solutions, the molecule exists in a protonated, quinonoid form, which appears red.[5] In

basic solutions, it transitions to a deprotonated, benzenoid form, which is yellow.[4][6] The

equilibrium between these two forms is responsible for the observable color change.

2. Physicochemical Properties and Data

The key quantitative data for Methyl Orange as a pH indicator are summarized in the table

below for easy reference and comparison.
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Property Value References

Chemical Name

Sodium 4-{[4-

(dimethylamino)phenyl]diazeny

l}benzene-1-sulfonate

[2][6]

Molecular Formula C₁₄H₁₄N₃NaO₃S [1][2][6]

Molar Mass 327.33 g/mol [1][6]

pKa (at 25 °C) 3.47 [2][6][7]

pH Range of Color Change 3.1 - 4.4 [2][6][7]

Color in Acidic Solution (pH <

3.1)
Red [1][6][7]

Color in Transition Range (pH

3.1 - 4.4)
Orange [1][6][7]

Color in Basic Solution (pH >

4.4)
Yellow [1][6][7]

Appearance
Orange to yellow crystalline

powder
[1][3]

Solubility
Soluble in water and ethanol,

insoluble in diethyl ether.
[8]

3. Applications in Research and Drug Development

Methyl Orange is a versatile indicator with several applications in scientific research and the

pharmaceutical industry:

Acid-Base Titrations: It is frequently used for the titration of strong acids with weak bases, as

its pH range aligns with the equivalence point of such titrations.[7][8]

pH Determination: While not as precise as a pH meter, Methyl Orange can provide a rapid

estimation of the pH of a solution within its transition range.[8]
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Pharmaceutical Analysis: In the pharmaceutical industry, it is used for quality control to

determine the pH of raw materials, intermediates, and final drug products, ensuring their

stability and efficacy.[3][8]

Water Quality Testing: Methyl Orange can be used to assess the acidity or alkalinity of water

samples.[3][8]

Educational Demonstrations: Its distinct color change makes it an excellent tool for teaching

the principles of acid-base chemistry and titrations.[3][8]

4. Advantages and Limitations

Advantages:

Sharp Endpoint: Methyl Orange provides a clear and distinct color change at its endpoint,

making it easy to detect.[7]

Cost-Effective: It is an inexpensive and widely available indicator.[3]

Suitable for Specific Titrations: Its pH range is ideal for titrations of strong acids and weak

bases.[7]

Limitations:

Narrow pH Range: The color transition occurs over a relatively small pH range, making it

unsuitable for titrating weak acids with strong bases or weak acids with weak bases.[2]

Less Effective in Carbonate-Containing Solutions: The presence of carbonic acid can

interfere with the endpoint determination.[1]

Subjective Color Interpretation: The exact point of color change can be subjective and may

vary slightly between individuals.

Experimental Protocols
Protocol 1: Preparation of 0.1% (w/v) Methyl Orange Indicator Solution
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This protocol describes the standard method for preparing a 0.1% solution of Methyl Orange

for use in titrations and other pH-dependent assays.

Materials:

Methyl Orange powder (C₁₄H₁₄N₃NaO₃S)

95% Ethanol

Distilled or deionized water

100 mL volumetric flask

Weighing balance

Spatula

Beaker

Wash bottle

Procedure:

Accurately weigh 0.1 g of Methyl Orange powder using a weighing balance.[9][10]

Transfer the weighed powder into a 100 mL volumetric flask.

Add approximately 50 mL of 95% ethanol to the volumetric flask and swirl to dissolve the

powder.[10]

Once the Methyl Orange is completely dissolved, add distilled water to bring the volume up

to the 100 mL mark.[11]

Stopper the flask and invert it several times to ensure the solution is homogeneous.

Store the prepared indicator solution in a labeled, sealed bottle at room temperature.[12]

Protocol 2: Acid-Base Titration of a Strong Acid with a Strong Base using Methyl Orange
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This protocol outlines the steps for performing a classic acid-base titration to determine the

concentration of a hydrochloric acid (HCl) solution using a standardized sodium hydroxide

(NaOH) solution and Methyl Orange as the indicator.

Materials:

Unknown concentration of Hydrochloric acid (HCl) solution

Standardized Sodium hydroxide (NaOH) solution (e.g., 0.1 M)

0.1% Methyl Orange indicator solution

Burette (50 mL)

Pipette (25 mL)

Conical flasks (250 mL)

Burette stand and clamp

White tile or paper

Distilled or deionized water

Procedure:

Rinse the burette with a small amount of the standardized NaOH solution and then fill it,

ensuring no air bubbles are present in the tip. Record the initial burette reading.

Pipette 25 mL of the unknown HCl solution into a clean conical flask.

Add 2-3 drops of the 0.1% Methyl Orange indicator solution to the conical flask. The solution

should turn red.[3]

Place the conical flask on a white tile under the burette to easily observe the color change.

Slowly add the NaOH solution from the burette to the HCl solution in the conical flask while

constantly swirling the flask.
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Continue adding the NaOH solution dropwise as the endpoint is approached. The endpoint is

reached when the solution undergoes a distinct color change from red to yellow.[4] The color

may briefly appear orange at the exact endpoint.

Record the final burette reading. The volume of NaOH used is the difference between the

final and initial readings.

Repeat the titration at least two more times to obtain concordant results (volumes that are

within 0.1 mL of each other).

Calculate the concentration of the HCl solution using the average volume of NaOH used and

the following formula: Macid × Vacid = Mbase × Vbase Where:

Macid = Molarity of the acid (unknown)

Vacid = Volume of the acid

Mbase = Molarity of the base

Vbase = Volume of the base

Visualizations
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Caption: Color transition mechanism of Methyl Orange.
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Caption: Workflow for preparing 0.1% Methyl Orange indicator solution.
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Caption: Workflow for acid-base titration using Methyl Orange.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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